Cas no 58178-21-5 (Propanedioic acid, [(ethoxycarbonyl)amino]-, diethyl ester)

• Product Name: Propanedioic acid, [(ethoxycarbonyl)amino]-, diethyl ester
• CAS No: 58178-21-5
• MF: C₁₀H₁₇NO₆
• MW: 247.24508357048
• CID: 342890
• PubChem ID: 15172030
• Update Time: 2025-04-19

Propanedioic acid, [(ethoxycarbonyl)amino]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(ethoxycarbonyl)amino]-, diethyl ester
• diethyl 2-(ethoxycarbonylamino)propanedioate
• AKOS009102582
• 58178-21-5
• DTXSID40569525
• Diethyl [(ethoxycarbonyl)amino]propanedioate
• SCHEMBL9849394

• Inchi： 1S/C10H17NO6/c1-4-15-8(12)7(9(13)16-5-2)11-10(14)17-6-3/h7H,4-6H2,1-3H3,(H,11,14)
• InChI Key： PFPWCJGAZUXZAQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)NC(=O)OCC)=O

Computed Properties

• Exact Mass: 247.10561
• Monoisotopic Mass: 247.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 90.93